Cas no 477740-11-7 (2-Thiophenesulfonic acid, 5-chloro-)

• Product Name: 2-Thiophenesulfonic acid, 5-chloro-
• CAS No: 477740-11-7
• MF: C₄H₃ClO₃S₂
• MW: 198.647817850113
• CID: 3995290
• Update Time: 2025-04-22

2-Thiophenesulfonic acid, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonic acid, 5-chloro-

• Inchi： 1S/C4H3ClO3S2/c5-3-1-2-4(9-3)10(6,7)8/h1-2H,(H,6,7,8)
• InChI Key： BLKOSTJSUMJMSR-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)SC(Cl)=CC=1